(1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol

• IUPAC Name: (1R,2S)-1-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methylamino]-2,3-dihydro-1H-inden-2-ol
• InChI: InChI=1S/C19H19N3O2/c1-12-6-2-4-8-14(12)19-21-17(24-22-19)11-20-18-15-9-5-3-7-13(15)10-16(18)23/h2-9,16,18,20,23H,10-11H2,1H3/t16-,18+/m0/s1
• InChI Key: JUZACMWXVIWJLJ-FUHWJXTLSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CNC3C(CC4=CC=CC=C34)O
• Isomeric SMILES: CC1=CC=CC=C1C2=NOC(=N2)CN[C@H]3[C@H](CC4=CC=CC=C34)O
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

(1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol, also known as AM-1241, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound is a selective agonist of the cannabinoid receptor type 2 (CB2), which is primarily expressed in immune cells and has been implicated in various physiological and pathological processes.

Mechanism of Action

(1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol exerts its effects by selectively activating CB2 receptors, which are primarily expressed in immune cells. Activation of CB2 receptors has been shown to modulate various physiological and pathological processes, including pain sensation, inflammation, and immune function. Unlike CB1 receptors, which are primarily expressed in the central nervous system and are responsible for the psychoactive effects of cannabinoids, activation of CB2 receptors does not produce psychoactive effects.
Biochemical and Physiological Effects:
(1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol has been shown to have various biochemical and physiological effects, including:
1. Pain relief: (1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol has been shown to alleviate pain in various animal models of acute and chronic pain, including neuropathic pain, inflammatory pain, and cancer pain.
2. Anti-inflammatory effects: (1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol has been shown to have anti-inflammatory effects in various animal models of inflammation, including models of arthritis, colitis, and neuroinflammation.
3. Immunomodulatory effects: (1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol has been shown to modulate immune function by reducing the production of pro-inflammatory cytokines and increasing the production of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol in lab experiments is its selectivity for CB2 receptors, which allows for the specific modulation of immune function without producing psychoactive effects. Additionally, the compound has been extensively studied and has a well-established mechanism of action. However, one limitation of using (1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol in lab experiments is its relatively low potency compared to other synthetic cannabinoids, which may require higher doses to achieve therapeutic effects.

Future Directions

There are several potential future directions for research on (1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol, including:
1. Clinical trials: Further clinical trials are needed to evaluate the safety and efficacy of (1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol in humans for various indications, including pain management and inflammatory disorders.
2. Combination therapy: (1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol could be used in combination with other drugs to enhance its therapeutic effects or reduce potential side effects.
3. Development of more potent analogs: The development of more potent analogs of (1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol could improve its efficacy and reduce the required dose.
4. Mechanistic studies: Further mechanistic studies are needed to better understand the cellular and molecular mechanisms underlying the effects of (1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol on pain and inflammation.

Scientific Research Applications

(1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol has been studied extensively for its potential therapeutic applications, particularly in the field of pain management. Studies have shown that (1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol can alleviate pain in various animal models of acute and chronic pain, including neuropathic pain, inflammatory pain, and cancer pain. Additionally, (1R,2S)-1-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)indan-2-ol has been shown to have anti-inflammatory and immunomodulatory effects, which could be useful in the treatment of various inflammatory and autoimmune disorders.